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A focus on 6-Nitro-7-Substituted-3H-Quinazolin-4-one Derivatives

Introduction

This technical guide addresses the chemical synthesis, structure, and properties of amino-nitro
substituted 3H-quinazolin-4-ones. Initial searches for a specific CAS number and detailed
experimental data for 7-amino-6-nitro-3H-quinazolin-4-one did not yield specific results,
suggesting it is not a widely cataloged or studied compound. However, extensive literature
exists for the synthesis and characterization of its isomers and related derivatives. This
document will, therefore, provide a comprehensive overview of the synthesis of a closely
related and well-documented class of compounds: 6-nitro-7-substituted-3H-quinazolin-4-ones
and their subsequent conversion to 6-amino derivatives.

The quinazolinone scaffold is a significant heterocyclic motif in medicinal chemistry, forming the
core of numerous bioactive compounds.[1] The strategic placement of functional groups, such
as nitro and amino moieties, on the quinazoline ring is a key strategy in the development of
novel therapeutic agents, including those with potential applications in oncology.[2]
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Chemical Structure and Properties

The core structure of a quinazolinone consists of a fused benzene and pyrimidine ring system.
The specific properties of substituted quinazolinones are largely determined by the nature and
position of their functional groups.

Property 6-Nitroquinazolin-4(3H)-one
CAS Number 6943-17-5[3]

Molecular Formula CsHsN303[3]

Molecular Weight 191.14 g/mol [3]

Appearance Yellow Solid[3]

Melting Point 286-287 °C[3]

Slightly soluble in DMSO and Methanol (with

Solubilit
Y heating)[3]

Synthesis of Substituted Quinazolinones

The synthesis of amino-nitro substituted quinazolinones often involves a multi-step process,
typically starting with a suitably substituted anthranilic acid or a pre-formed quinazolinone core
that undergoes subsequent functionalization. A common strategy involves the nitration of the
guinazolinone ring, followed by the introduction of other substituents and the eventual reduction
of the nitro group to an amine.

Experimental Protocol: Synthesis of 6-Nitroquinazolin-
4(3H)-one

A widely cited method for the synthesis of 6-nitroquinazolin-4(3H)-one involves the nitration of
quinazolin-4(3H)-one.[4]

Materials:

e Quinazolin-4(3H)-one
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» Concentrated Sulfuric Acid
 Nitric Acid

e Ethanol

Procedure:

 In a three-necked flask equipped with a mechanical stirrer and reflux condenser, dissolve
quinazolin-4(3H)-one (0.15 mol) in 78 ml of concentrated sulfuric acid at 303 K for 1 hour.[4]

e Prepare a nitrating mixture of 21 ml of nitric acid and 18 ml of concentrated sulfuric acid. Add
this mixture to the flask under vigorous stirring, maintaining a temperature not exceeding 303
K.[4]

« Stir the reaction mixture for another hour at the same temperature, followed by an additional
hour at room temperature.[4]

» Dropwise, add 45 ml of nitric acid to the reaction mixture over a period of 1 hour at room
temperature.[4]

» Allow the reaction mixture to stand at room temperature for 10 hours.[4]
e Pour the contents of the flask into a dish containing ice.[4]

« Filter the resulting precipitate, wash with water, and dry.[4]

Recrystallize the crude product from ethanol to obtain pure 6-nitroquinazolin-4(3H)-one.[4]

Experimental Protocol: Synthesis of 6-Amino-7-((4-
methoxybenzyl)thio)quinazolin-4(3H)-one

This protocol demonstrates a common synthetic route starting from a fluorinated and nitrated
quinazolinone.

Step 1: Synthesis of 7-((4-Methoxybenzyl)thio)-6-nitroquinazolin-4(3H)-one
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e Load a 500 mL round-bottomed flask with 5.228 g of 7-fluoro-6-nitroquinazolin-4(3H)-one
(25.00 mmol) and 200 mL of ethanol under an argon atmosphere.[5]

e Add 3.518 ml of (4-methoxyphenyl)methanethiol (25.25 mmol) with a syringe.[5]
e Add a solution of 1.050 g of NaOH (26.25 mmol) in 10 mL of H20 dropwise.[5]
Step 2: Synthesis of 6-Amino-7-((4-methoxybenzyl)thio)quinazolin-4(3H)-one

e In a 250 mL round-bottomed flask, combine 8.321 g of 7-((4-methoxybenzyl)thio)-6-
nitroquinazolin-4(3H)-one (23.48 mmol), 6.285 g of NH4Cl (117.5 mmol), and 150 mL of a 4:1
EtOH/H20 mixture.[5]

e Place the flask in an oil bath at 80 °C.[5]
e Add 6.562 g of iron powder (117.5 mmol) while stirring.[5]

 Fit the flask with a reflux condenser and stir the reaction under argon at 80 °C for 2 hours, or
until TLC indicates complete reduction.[5]

Synthetic Pathways and Logical Relationships

The following diagram illustrates a generalized synthetic pathway for the creation of 6-amino-7-
substituted quinazolinones, a common strategy in the chemical literature.
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Caption: Generalized synthetic workflow for 6-amino-7-substituted quinazolinones.

Experimental Workflow for Synthesis and
Purification

The following diagram outlines a typical laboratory workflow for the synthesis and purification of
substituted quinazolinones.
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Caption: Standard laboratory workflow for synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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